4-tert-Octylphenol-ring-13C6 solution
Overview
Description
4-tert-Octylphenol-ring-13C6 (4-TOP-13C6) is an organic compound commonly utilized in scientific investigations as a stable isotopic tracer . It is employed in the form of a solution labeled with six carbon-13 isotopes . This solution serves as a reliable isotopic tracer, enabling researchers to monitor the metabolic pathways of diverse organisms .
Molecular Structure Analysis
The molecular formula of 4-tert-Octylphenol-ring-13C6 is (13C)6C8H22O . The molecular weight is 212.28 . The structure includes a phenol ring labeled with six carbon-13 isotopes .Scientific Research Applications
Analytical Standard
4-tert-Octylphenol-ring-13C6 is used as an analytical standard . It is used to quantify mono and di-ethoxylates of nonylphenol (NP) and octylphenol (OP) in environmental samples . This is done using solid-phase micro extraction followed by gas chromatography with mass spectrometry (SPME-GC-MS) .
Environmental Analysis
This compound is used in environmental analysis . It helps in the detection and quantification of nonylphenol and octylphenol ethoxylates, which are environmental pollutants .
Photodegradation Studies
4-tert-Octylphenol-ring-13C6 is used in photodegradation studies . It is used to study the degradation of 4-tert-octylphenol in aqueous solutions promoted by Fe (III) . This research provides useful information for the potential application of advanced oxidation processes (AOPs) to remove 4-tert-octylphenol in water surroundings .
Endocrine Disrupting Compounds Research
4-tert-Octylphenol-ring-13C6 is used in the research of endocrine-disrupting compounds (EDCs) . It is used to study the effects of EDCs on wildlife and the environment .
Industrial Applications Research
This compound is used in research related to its industrial applications . It is used to study its distribution in natural water surroundings and its resistance to biodegradation .
Solar Irradiation Studies
4-tert-Octylphenol-ring-13C6 is used in solar irradiation studies . It is used to study the degradation of 4-tert-octylphenol in the presence of Fe (III) under solar irradiation .
properties
IUPAC Name |
4-(2,4,4-trimethylpentan-2-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h6-9,15H,10H2,1-5H3/i6+1,7+1,8+1,9+1,11+1,12+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISAVYTVYFVQUDY-UJYFPCGESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)CC(C)(C)[13C]1=[13CH][13CH]=[13C]([13CH]=[13CH]1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676079 |
Source
|
| Record name | 4-(2,4,4-Trimethylpentan-2-yl)(~13~C_6_)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70676079 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-Octylphenol-13C6 | |
CAS RN |
1173020-24-0 |
Source
|
| Record name | 4-(2,4,4-Trimethylpentan-2-yl)(~13~C_6_)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70676079 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173020-24-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
